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Compound Focus: 2-Butoxyethyl oleate

CAS No.: 109-39-7

Cat. No.: S1511955

Get Quote

Chemical Profile: 2-Butoxyethyl Oleate

The table below summarizes the key identified properties of 2-butoxyethyl oleate.

Property Value

CAS Number 109-39-7 [1] [2] [3]

Molecular Formula C₂₄H₄₆O₃ [1] [2] [3]

Molecular Weight 382.62 g/mol [1] [2] [3]

Density 0.893 g/cm³ [1] [2]

Boiling Point 462.5 °C at 760 mmHg [1] [2] [3]

Flash Point 168.5 °C [1] [2] [3]

Frequently Asked Questions

Q1: What is 2-butoxyethyl oleate?
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A1: 2-Butoxyethyl oleate is a chemical ester. It is the 2-butoxyethyl ester of oleic acid.

Common synonyms include "Ethylene glycol monobutyl ether oleate" [2] [3].

Q2: I cannot find a detailed synthesis procedure. Where should I look?

A2: The search results do not provide a specific synthetic protocol. To find detailed procedures,

it is recommended to search specialized chemistry databases for scientific literature (e.g.,
SciFinder, Reaxys) or patent records using the CAS number 109-39-7 as a key search term.

Troubleshooting Guide: Minimizing Byproducts

While a specific protocol is unavailable, the following guide outlines a systematic approach to identify and

mitigate byproduct formation, which is a universal challenge in synthetic chemistry. The workflow below

illustrates this troubleshooting process.
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Parameter Optimization Strategies

Identify Problem:
High Byproduct Formation

Step 1: Characterize Byproducts
(LC-MS, NMR, GC-MS)

Step 2: Hypothesize Formation Mechanism
(e.g., Dehydration, Isomerization, Incomplete Reaction)

Step 3: Optimize Reaction Parameters

A. Catalyst System
(Load, Type)

Re-route

Step 4: Evaluate and Iterate

 NoB. Temperature & Time Profile
(Avoid Decomposition)

C. Solvent & Additives
(Use clean, high-boiling solvents)

D. Molar Ratios & Purity
(Optimize stoichiometry, purify starting materials)
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Byproducts Reduced

 Yes
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Based on the troubleshooting workflow, here are detailed methodologies and experimental protocols for key

steps.

Step 1: Characterize Byproducts

1.1. Liquid Chromatography-Mass Spectrometry (LC-MS)

Protocol: Prepare a dilute solution of your crude reaction mixture. Inject onto a reversed-phase
C18 column. Use a gradient elution from water to an organic solvent like acetonitrile or

methanol. The mass spectrometer will help identify the molecular weight and fragmentation
pattern of the main product and any major impurities [4].

Purpose: To separate and identify byproducts based on their polarity and mass. This is often
the first and most critical step in identifying unknown impurities.

1.2. Gas Chromatography-Mass Spectrometry (GC-MS)

Protocol: If your product and byproducts are volatile and thermally stable, analyze the crude

mixture via GC-MS. This method is excellent for separating and identifying different organic
compounds quickly [4].

Purpose: An alternative to LC-MS for volatile compounds. It can detect side products like
unreacted starting materials, decomposition products, or isomers.

1.3. Nuclear Magnetic Resonance (NMR) Spectroscopy

Protocol: Purify the crude mixture via flash chromatography or preparatory LC to isolate the
major byproduct. Analyze the isolated fraction using ¹H and ¹³C NMR.

Purpose: To unambiguously determine the molecular structure of the byproduct by identifying
the types and connectivity of hydrogen and carbon atoms.

Step 3: Optimize Reaction Parameters
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The table below lists common optimization strategies to minimize byproducts.

Optimization
Area

Specific Action Rationale & Experimental Consideration

Catalyst
System

Screen different acid catalysts (e.g.,
p-toluenesulfonic acid, Amberlyst

resins, metal triflates) and their
loading.

Different catalysts have varying activities and
selectivities. Heterogeneous catalysts can be

easily removed post-reaction, simplifying
workup [4].

Temperature
& Time

Perform a time-course experiment
at different temperatures (e.g.,

80°C, 100°C, 120°C), analyzing
conversion and purity at intervals.

Higher temperatures speed up reactions but
can promote decomposition and isomerization

of the oleate chain. Find the optimal balance
for complete conversion with minimal side

reactions.

Solvent &
Additives

Use a high-boiling, anhydrous

solvent suitable for esterification
(e.g., toluene, xylene) and employ a

Dean-Stark trap to remove water.

Removing water shifts the equilibrium towards

ester formation. A high-boiling point allows
reactions at sufficient temperatures. Clean, dry

solvents prevent hydrolysis and other side
reactions [4].

Reactant
Purity & Ratio

Ensure oleic acid and 2-
butoxyethanol are of high purity.

Systematically vary the molar ratio
of reactants (e.g., 1:1, 1:1.2, 1.2:1).

Impurities in starting materials are a direct
source of byproducts. A slight excess of one

reactant can drive the reaction to completion,
but a large excess may cause new side

reactions.

General Principles for Cleaner Synthesis

The following diagram summarizes a logical framework for designing a clean synthesis, inspired by modern

green chemistry principles found in the search results [4].
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Goal: Clean Synthesis

Use Clean Solvents &
Reaction Media

Employ Mild and
Selective Oxidants

Optimize for
Functional Group Tolerance

e.g., Bis(2-butoxyethyl) ether
promotes metal-free oxidations

e.g., O₂ as a terminal oxidant
avoids hazardous waste

Method should not damage
existing sensitive groups

Click to download full resolution via product page

I hope this structured technical guide provides a solid foundation for your troubleshooting process.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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